Cas no 19046-43-6 (4,8-dimethyl-2-oxo-2H-chromen-7-yl 4-methylbenzene-1-sulfonate)

• Product Name: 4,8-dimethyl-2-oxo-2H-chromen-7-yl 4-methylbenzene-1-sulfonate
• CAS No: 19046-43-6
• MF: C₁₈H₁₆O₅S
• MW: 344.381644248962
• CID: 5883145
• PubChem ID: 165980138
• Update Time: 2025-05-22

4,8-dimethyl-2-oxo-2H-chromen-7-yl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• EN300-37153560
• 4,8-dimethyl-2-oxo-2H-chromen-7-yl 4-methylbenzene-1-sulfonate
• 19046-43-6

• Inchi： 1S/C18H16O5S/c1-11-4-6-14(7-5-11)24(20,21)23-16-9-8-15-12(2)10-17(19)22-18(15)13(16)3/h4-10H,1-3H3
• InChI Key： APDJQBXNDPVSFN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1C=CC2C(C)=CC(=O)OC=2C=1C

Computed Properties

• Exact Mass: 344.07184478g/mol
• Monoisotopic Mass: 344.07184478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 78Ų

Additional information on 4,8-dimethyl-2-oxo-2H-chromen-7-yl 4-methylbenzene-1-sulfonate

4,8-Dimethyl-2-oxo-2H-chromen-7-yl 4-methylbenzene-1-sulfonate (CAS No. 19046-43-6): A Comprehensive Overview

4,8-Dimethyl-2-oxo-2H-chromen-7-yl 4-methylbenzene-1-sulfonate (CAS No. 19046-43-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic chemistry. This compound belongs to the coumarin sulfonate ester family, which is known for its diverse applications in pharmaceuticals, agrochemicals, and functional materials. The unique structural features of this molecule, including the 4,8-dimethyl-2-oxo-2H-chromen-7-yl moiety and the 4-methylbenzene-1-sulfonate group, contribute to its distinct chemical and physical properties.

One of the most intriguing aspects of 4,8-dimethyl-2-oxo-2H-chromen-7-yl 4-methylbenzene-1-sulfonate is its potential role in drug discovery. Coumarin derivatives, in general, have been extensively studied for their biological activities, including anticoagulant, anti-inflammatory, and antimicrobial properties. The presence of the sulfonate ester group in this compound enhances its solubility and bioavailability, making it a promising candidate for further pharmacological investigations. Researchers are particularly interested in exploring its potential as a protease inhibitor or kinase modulator, given the structural similarities to other bioactive coumarins.

In the realm of material science, CAS No. 19046-43-6 has shown promise as a building block for advanced polymers and coatings. The 4-methylbenzene-1-sulfonate moiety can act as a reactive site for polymerization, enabling the synthesis of novel materials with tailored properties. For instance, this compound could be used to develop UV-absorbing coatings or fluorescent markers, leveraging the inherent photophysical characteristics of the coumarin core. Recent studies have also explored its utility in organic electronics, where its electron-rich structure may contribute to improved charge transport in semiconducting materials.

The synthesis of 4,8-dimethyl-2-oxo-2H-chromen-7-yl 4-methylbenzene-1-sulfonate typically involves the esterification of 4,8-dimethyl-2-oxo-2H-chromen-7-ol with 4-methylbenzenesulfonyl chloride under controlled conditions. This reaction is often catalyzed by mild bases such as pyridine or triethylamine, and yields can be optimized by controlling temperature and solvent selection. Analytical techniques like HPLC, NMR, and mass spectrometry are commonly employed to verify the purity and structural integrity of the final product. The compound's stability under various storage conditions is another area of interest, as it influences its shelf life and handling requirements.

From an industrial perspective, the demand for CAS No. 19046-43-6 has been steadily increasing, particularly in regions with robust pharmaceutical and specialty chemical sectors. Manufacturers are focusing on scalable synthesis routes to meet this growing demand while maintaining high purity standards. Quality control protocols for this compound often include stringent tests for residual solvents, heavy metals, and other impurities that could affect its performance in downstream applications. The global market for coumarin derivatives, including this sulfonate ester, is projected to expand further, driven by innovations in drug development and functional materials.

Environmental and safety considerations for 4,8-dimethyl-2-oxo-2H-chromen-7-yl 4-methylbenzene-1-sulfonate are also important topics of discussion. While the compound is not classified as hazardous under standard regulations, proper handling procedures should still be followed to minimize exposure. Material safety data sheets (MSDS) typically recommend the use of personal protective equipment (PPE) such as gloves and safety glasses when working with this chemical. Disposal methods should comply with local regulations to ensure minimal environmental impact. Researchers and industrial users are increasingly adopting green chemistry principles in the synthesis and application of such compounds to align with sustainability goals.

In conclusion, 4,8-dimethyl-2-oxo-2H-chromen-7-yl 4-methylbenzene-1-sulfonate (CAS No. 19046-43-6) represents a versatile and valuable compound with wide-ranging applications across multiple scientific disciplines. Its unique structural features, combined with the growing body of research on coumarin derivatives, position it as a compound of significant interest for future developments. Whether in pharmaceutical research, advanced materials, or other specialized fields, this sulfonate ester continues to demonstrate its potential as a key building block for innovation. As scientific understanding of its properties and applications deepens, we can anticipate even more exciting discoveries and utilizations of this remarkable molecule in the years to come.